Cas no 2169092-09-3 (7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 2169092-09-3
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6425449
• PubChem ID: 165509069
• Update Time: 2025-10-24

7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one
• EN300-1448857
• 2169092-09-3

• Inchi： 1S/C10H10BrNO2/c1-2-7-9(13)8-5(11)3-4-6(12)10(8)14-7/h3-4,7H,2,12H2,1H3
• InChI Key： QWTKKFVVLFDKQF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(C(CC)O2)=O)N

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one

Professional Introduction to 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 2169092-09-3)

7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 2169092-09-3, has garnered attention due to its structural features and its role as a key intermediate in synthesizing various bioactive molecules. The presence of both amino and bromo substituents, along with the benzofuran core, makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The molecular framework of 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one consists of a fused benzofuran ring system with an ethyl group at the 2-position, an amino group at the 7-position, and a bromine atom at the 4-position. This specific arrangement imparts unique electronic and steric properties that can be exploited in designing molecules with enhanced binding affinity and selectivity. The benzofuran scaffold is particularly interesting because it is a common motif found in many natural products and pharmacologically active compounds, suggesting that derivatives of this compound may exhibit promising biological activities.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their potential therapeutic benefits. The benzofuran core is known for its role in various biological processes and has been extensively studied for its pharmacological properties. Researchers have been particularly interested in modifying the substituents on the benzofuran ring to develop new drugs targeting different disease mechanisms. The compound 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one represents an important step forward in this direction, offering a versatile platform for further chemical modifications.

The amino group at the 7-position of the molecule provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or linkages that could enhance the biological activity of the compound. This flexibility makes it an attractive candidate for use in structure-based drug design approaches. Additionally, the bromine atom at the 4-position can serve as a handle for cross-coupling reactions, enabling the construction of more complex molecular architectures. These features make 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one a valuable tool in the arsenal of medicinal chemists.

Recent studies have highlighted the importance of benzofuran derivatives in developing new therapeutic agents. For instance, researchers have shown that certain benzofuran-based compounds exhibit potent anti-inflammatory, anti-cancer, and antimicrobial properties. The structural features of these compounds contribute to their biological activity by interacting with specific targets in cells. The compound 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one shares some of these structural characteristics and thus holds promise for similar applications.

In particular, the anti-cancer potential of benzofuran derivatives has been extensively investigated. Several studies have demonstrated that these compounds can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. The amino and bromo substituents in 7-amino-4-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-one may play a crucial role in modulating these pathways by enhancing binding interactions with target proteins. Further research is needed to fully elucidate the mechanisms by which this compound exerts its anti-cancer effects.

The anti-inflammatory properties of benzofuran derivatives have also been explored as a potential therapeutic strategy for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These conditions are characterized by persistent inflammation and tissue damage, which can be mitigated by inhibiting pro-inflammatory cytokines and enzymes. The structural features of 7-amino-4-bromo-2ethyl - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - - --- --- --- --- --- --- --- --- --- --- --- --- --- --- --------------------------dihydro--1--benzofuran--3--one may make it effective in modulating inflammatory responses by interacting with relevant targets.

Beyond its potential applications in oncology and inflammation research, 7-amino--4--bromo--22--ethyl--23--dihydro--11--benzofuran--33--one may also have utility in other areas of medicine. For example, it could be explored as a precursor for developing antimicrobial agents to combat resistant bacterial strains. The structural diversity offered by this compound allows for modifications that could enhance its efficacy against pathogens while minimizing side effects.

The synthesis of 7-amino--4--bromo--22--ethyl--23--dihydro--11--benzofuran--33--one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include functionalization of the benzofuran core followed by introduction of the amino and bromo substituents. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling broader exploration of its biological potential.

In conclusion,7-amino–4–bromo–22–ethyl–23–dihydro–11–benzofuran–33–one (CAS No. 216909209) is a promising compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a lead molecule or intermediate in drug discovery programs targeting various diseases. The growing body of research on benzofuran derivatives underscores their importance as building blocks for novel therapeutic agents,andthis compound represents another valuable addition to this growing field. p >